
Introduction: The Significance of Density in
Fluorinated Compounds

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
Methyl 2,2,3,3,4,4,5,5-

octafluoropentanoate

Cat. No.: B1586925 Get Quote

Methyl 2,2,3,3,4,4,5,5-octafluoropentanoate, a member of the per- and polyfluoroalkyl

substances (PFAS) family, represents a class of compounds with unique physicochemical

properties that are leveraged across various scientific and industrial applications, including in

the development of pharmaceuticals and advanced materials. The density of such a compound

is a fundamental physical property that dictates its behavior in fluid dynamics, reaction kinetics,

and formulation processes. An accurate understanding of density is paramount for precise

dosing, solvent selection, and the design of manufacturing and purification protocols. This

guide provides a comprehensive analysis of the density of Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate, contextualized with data from homologous compounds and established

measurement methodologies.

Physicochemical Profile of Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate

Property Value Source

Molecular Formula C₆H₄F₈O₂ -

Molecular Weight 276.08 g/mol -

CAS Number 376-78-3 -
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A thorough review of publicly available scientific literature and chemical databases indicates

that a direct, experimentally determined density value for Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate is not readily reported. However, valuable insights can be gleaned from

the analysis of structurally similar compounds, particularly its homologous series of methyl

perfluoroalkanoates.

Comparative Analysis with Homologous Compounds
The density of a homologous series of compounds often follows a predictable trend. In the

case of methyl perfluoroalkanoates, the density is expected to increase with the length of the

perfluoroalkyl chain due to the increasing mass of fluorine atoms relative to the overall

molecular volume.

To provide a scientifically grounded estimation, we can examine the densities of the following

related compounds:

Compound CAS Number
Molecular
Formula

Density (g/mL)
Temperature
(°C)

Methyl

2,2,3,3,4,4,5,5,5-

nonafluoropenta

noate

13038-26-1 C₆H₃F₉O₂ 1.56 20

Methyl

2,2,3,3,4,4,5,5,6,

6,7,7,8,8,8-

pentadecafluoroo

ctanoate

376-27-2 C₉H₃F₁₅O₂ 1.786 25

Methyl 2,2,3,3,4,4,5,5,5-nonafluoropentanoate (also known as Methyl nonafluorovalerate) is

a close structural analog, with a fully fluorinated pentanoyl chain. Its specific gravity is

reported as 1.56 at 20°C.

Methyl perfluorooctanoate represents a longer-chain homolog and exhibits a higher density

of 1.786 g/mL at 25°C[1].
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Based on these data points, it is reasonable to infer that the density of Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate would lie between the values of its shorter and longer chain

perfluorinated counterparts, likely in the range of 1.5 to 1.6 g/mL at standard temperature. The

terminal hydrogen in the subject compound, as opposed to the terminal fluorine in Methyl

nonafluorovalerate, would slightly decrease the molecular weight, suggesting a density at the

lower end of this estimated range.

Methodologies for Density Measurement of
Fluorinated Liquids
The experimental determination of liquid density is a cornerstone of physical chemistry. For

high-value and specialty chemicals like fluorinated esters, precise and accurate measurement

is critical. The choice of methodology is often dictated by the required accuracy, sample

volume, and the temperature and pressure conditions of interest.

Workflow for Density Determination
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Caption: Experimental workflow for the precise determination of liquid density.

Step-by-Step Protocol: Oscillating U-tube Densitometry
This method is favored for its high precision, small sample volume requirement, and ease of

automation.
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Instrument Calibration: Calibrate the digital densitometer using two standards of known

density that bracket the expected density of the sample. Typically, dry air and ultrapure water

are used. The instrument's calibration should be verified at the intended measurement

temperature.

Temperature Equilibration: Set the instrument to the desired temperature (e.g., 20°C or

25°C) and allow it to stabilize.

Sample Introduction: Carefully inject the degassed Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate sample into the oscillating U-tube, ensuring no air bubbles are

present. The presence of bubbles will significantly impact the measured oscillation period

and lead to inaccurate density readings.

Measurement: The instrument measures the period of oscillation of the U-tube filled with the

sample. This period is directly related to the mass, and therefore the density, of the liquid in

the tube.

Data Acquisition: Record the density reading once it has stabilized. Perform multiple

measurements to ensure reproducibility.

Cleaning: Thoroughly clean the U-tube with appropriate solvents to remove all traces of the

sample before the next measurement.

The Role of Density in Practical Applications
An understanding of the density of Methyl 2,2,3,3,4,4,5,5-octafluoropentanoate is crucial in

several key areas of research and development:
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Key Application Areas

Density of Methyl 2,2,3,3,4,4,5,5-octafluoropentanoate

Pharmaceutical Formulations

 informs 

Chemical Reaction Engineering impacts 

Purification & Separation

 is critical for 

Quality Control

 is a parameter in 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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